![molecular formula C23H23ClN4O2S2 B2420374 2-(Benzo[d]oxazol-2-ylthio)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride CAS No. 1351649-87-0](/img/structure/B2420374.png)
2-(Benzo[d]oxazol-2-ylthio)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Benzo[d]oxazol-2-ylthio)-1-(4-((2-phenylthiazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C23H23ClN4O2S2 and its molecular weight is 487.03. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrochemical Synthesis and Oxidative Mechanisms
The compound has been explored within the context of electrochemical synthesis, showcasing its potential in the generation of new arylthiobenzazoles through electrochemical oxidation processes. Studies illustrate how electrochemically generated intermediates can participate in Michael addition reactions, leading to the synthesis of complex organic structures, which could have implications for the development of novel pharmaceuticals and materials (Amani & Nematollahi, 2012).
Antimicrobial and Cytotoxic Activities
Another significant area of research involves the compound's derivatives being evaluated for their antimicrobial and antifungal properties. Studies indicate that certain azole-containing piperazine derivatives exhibit moderate to significant in vitro activities against bacterial and fungal strains, hinting at the potential for these compounds to serve as leads in the development of new antimicrobial agents (Gan, Fang, & Zhou, 2010).
Synthesis and Biological Evaluation for Anti-tubercular Activity
The compound's framework has also been incorporated into molecules designed for anti-tubercular activity. Through the synthesis of novel derivatives and subsequent biological evaluation, researchers have identified potent anti-mycobacterial agents, which could contribute to the fight against tuberculosis. The effectiveness of these compounds against Mycobacterium tuberculosis has been highlighted, with some showing increased potency, underscoring the therapeutic potential of benzoxazole-thiol derivatives in tuberculosis treatment (Venugopal, Sundararajan, & Choppala, 2020).
Enzymatic Metabolism and Drug Development
Research into the oxidative metabolism of related compounds by human liver microsomes has provided insight into their metabolic pathways, involving various cytochrome P450 enzymes. This research is crucial for understanding the metabolic fate of similar compounds in humans, aiding in the design of drugs with favorable pharmacokinetic profiles (Hvenegaard et al., 2012).
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-1-[4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2S2.ClH/c28-21(16-31-23-25-19-8-4-5-9-20(19)29-23)27-12-10-26(11-13-27)14-18-15-30-22(24-18)17-6-2-1-3-7-17;/h1-9,15H,10-14,16H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOIGIYGTTMNGRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CSC(=N2)C3=CC=CC=C3)C(=O)CSC4=NC5=CC=CC=C5O4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.